Cas no 1781535-19-0 (3-Bromo-4-methylpyridine-5-acetic acid)
3-Bromo-4-methylpyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-methylpyridine-5-acetic acid
-
- Inchi: 1S/C8H8BrNO2/c1-5-6(2-8(11)12)3-10-4-7(5)9/h3-4H,2H2,1H3,(H,11,12)
- InChI Key: FUWUXTFNLQAXJC-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(CC(=O)O)=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- XLogP3: 1.4
- Topological Polar Surface Area: 50.2
3-Bromo-4-methylpyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012011-250mg |
3-Bromo-4-methylpyridine-5-acetic acid |
1781535-19-0 | 95% | 250mg |
$970.20 | 2022-04-02 | |
| Alichem | A029012011-1g |
3-Bromo-4-methylpyridine-5-acetic acid |
1781535-19-0 | 95% | 1g |
$2,837.10 | 2022-04-02 |
3-Bromo-4-methylpyridine-5-acetic acid Related Literature
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Bromo-4-methylpyridine-5-acetic acid
Recent Advances in the Application of 3-Bromo-4-methylpyridine-5-acetic acid (CAS: 1781535-19-0) in Chemical Biology and Pharmaceutical Research
3-Bromo-4-methylpyridine-5-acetic acid (CAS: 1781535-19-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and acetic acid functional groups, has demonstrated versatile applications in drug discovery, medicinal chemistry, and chemical biology. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-4-methylpyridine-5-acetic acid as a building block for the synthesis of pyridine-based kinase inhibitors. The researchers successfully incorporated this compound into a series of novel molecules targeting JAK3 kinases, which are implicated in autoimmune diseases. The study reported improved selectivity and potency profiles compared to previous generations of inhibitors, with the bromo substituent playing a crucial role in target binding interactions.
In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) disclosed novel derivatives of 3-Bromo-4-methylpyridine-5-acetic acid that exhibit potent COX-2 inhibitory activity. The lead compound from this series showed remarkable selectivity for COX-2 over COX-1 (selectivity ratio > 100:1) and demonstrated significant anti-inflammatory effects in animal models of rheumatoid arthritis with reduced gastrointestinal side effects compared to traditional NSAIDs.
From a chemical biology perspective, researchers at Harvard Medical School have utilized 3-Bromo-4-methylpyridine-5-acetic acid as a versatile handle for protein labeling and bioconjugation. The bromo group serves as an effective site for palladium-catalyzed cross-coupling reactions, while the acetic acid moiety enables facile conjugation to amine-containing biomolecules. This dual functionality has enabled the development of novel chemical probes for studying protein-protein interactions in live cells.
The synthetic accessibility of 3-Bromo-4-methylpyridine-5-acetic acid has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis of this compound with significantly improved yield (85% vs. previous 62%) and reduced environmental impact. This development is particularly important for potential industrial-scale applications in pharmaceutical manufacturing.
Looking forward, the unique structural features of 3-Bromo-4-methylpyridine-5-acetic acid continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its rigid pyridine core and functional handles may contribute to improved molecular properties. Additionally, computational studies are underway to better understand its conformational preferences and how these influence biological activity when incorporated into larger molecular frameworks.
1781535-19-0 (3-Bromo-4-methylpyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)